![molecular formula C26H22N2OS2 B306067 5,6-dimethyl-3-(3-methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B306067.png)
5,6-dimethyl-3-(3-methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one
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Overview
Description
5,6-dimethyl-3-(3-methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one, also known as DMP-777, is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 5,6-dimethyl-3-(3-methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one is not fully understood, but it is believed to act through multiple pathways. It has been found to inhibit the activity of certain enzymes, such as topoisomerase II and histone deacetylase, which are involved in DNA replication and gene expression, respectively. It has also been shown to activate certain signaling pathways, such as the MAPK/ERK pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, reduction of oxidative stress and inflammation, and improvement of cognitive function and memory. It has also been found to have low toxicity in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of 5,6-dimethyl-3-(3-methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one is its broad spectrum of activity against various diseases. It also has low toxicity, making it a potentially safe and effective therapeutic agent. However, one limitation is its low solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for research on 5,6-dimethyl-3-(3-methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one. One direction is to further investigate its mechanism of action and identify specific targets for its activity. Another direction is to optimize its synthesis method to increase yield and improve its solubility. Additionally, more preclinical and clinical studies are needed to evaluate its safety and efficacy in humans.
Synthesis Methods
The synthesis of 5,6-dimethyl-3-(3-methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one involves a multi-step process that starts with the reaction of 2-naphthylmethyl bromide with potassium thioacetate to yield 2-naphthylmethyl thioacetate. This intermediate is then reacted with 2-amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile to obtain the desired compound, this compound. The overall yield of this process is reported to be 45%.
Scientific Research Applications
5,6-dimethyl-3-(3-methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one has been studied extensively for its potential therapeutic applications in various diseases such as cancer, neurodegenerative disorders, and inflammation. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
In neurodegenerative disorders, this compound has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Inflammation is a common underlying factor in many diseases, and this compound has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines.
properties
Molecular Formula |
C26H22N2OS2 |
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Molecular Weight |
442.6 g/mol |
IUPAC Name |
5,6-dimethyl-3-(3-methylphenyl)-2-(naphthalen-2-ylmethylsulfanyl)thieno[2,3-d]pyrimidin-4-one |
InChI |
InChI=1S/C26H22N2OS2/c1-16-7-6-10-22(13-16)28-25(29)23-17(2)18(3)31-24(23)27-26(28)30-15-19-11-12-20-8-4-5-9-21(20)14-19/h4-14H,15H2,1-3H3 |
InChI Key |
DZDHQYBJIVKFLZ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)N2C(=O)C3=C(N=C2SCC4=CC5=CC=CC=C5C=C4)SC(=C3C)C |
Canonical SMILES |
CC1=CC(=CC=C1)N2C(=O)C3=C(N=C2SCC4=CC5=CC=CC=C5C=C4)SC(=C3C)C |
Origin of Product |
United States |
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